4-amino-1,1-dioxo-1lambda6-thiane-2-carboxylic acid hydrochloride, Mixture of diastereomers
Overview
Description
4-amino-1,1-dioxo-1lambda6-thiane-2-carboxylic acid hydrochloride, Mixture of diastereomers is a useful research compound. Its molecular formula is C6H12ClNO4S and its molecular weight is 229.7. The purity is usually 95.
BenchChem offers high-quality 4-amino-1,1-dioxo-1lambda6-thiane-2-carboxylic acid hydrochloride, Mixture of diastereomers suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-amino-1,1-dioxo-1lambda6-thiane-2-carboxylic acid hydrochloride, Mixture of diastereomers including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1,1-dioxo-1lambda6-thiane-2-carboxylic acid hydrochloride, Mixture of diastereomers involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-chloroacetic acid", "thiophene-2-carboxaldehyde", "ammonium acetate", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-chloroacetic acid and thiophene-2-carboxaldehyde to form 2-(thiophen-2-yl)acetic acid", "Step 2: Conversion of 2-(thiophen-2-yl)acetic acid to its corresponding acid chloride using thionyl chloride", "Step 3: Reaction of the acid chloride with ammonium acetate to form the corresponding thiazolidinone", "Step 4: Nitrosation of the thiazolidinone using sodium nitrite and hydrochloric acid to form the corresponding nitroso compound", "Step 5: Reduction of the nitroso compound using sodium sulfite and sodium hydroxide to form the corresponding amine", "Step 6: Cyclization of the amine to form the desired product, 4-amino-1,1-dioxo-1lambda6-thiane-2-carboxylic acid", "Step 7: Formation of the hydrochloride salt of the product by treatment with hydrochloric acid in ethanol", "Step 8: Separation of the diastereomers in the mixture by chromatography" ] } | |
CAS RN |
2731007-00-2 |
Molecular Formula |
C6H12ClNO4S |
Molecular Weight |
229.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
